Carbonyl group directed synthesis of 3-boryl-3-substituted alkenyl oxindoles and tetrasubstituted β-borylenones†
Chemical Communications Pub Date: 2023-10-24 DOI: 10.1039/D3CC04788A
Abstract
Transition metal-free carbonyl directed boron-Wittig reaction of α-bis(boryl)carbanions with the corresponding isatins or with the α-keto esters/amides was achieved to access alkenyl oxindoles in good yield and high stereoselectivity.
Recommended Literature
- [1] Formation of insoluble perylenetetracarboxylic diimide films by electro- or photo-crosslinking of pyrrole units†
- [2] Melleolides impact fungal translation via elongation factor 2†
- [3] Colloidal nickel/gallium nanoalloys obtained from organometallic precursors in conventional organic solvents and in ionic liquids: noble-metal-free alkyne semihydrogenation catalysts†
- [4] A brief review on thermally induced oxidation and oxidative etching of thin MoS2 crystals
- [5] Biocatalytic green alternative to existing hazardous reaction media: synthesis of chalcone and flavone derivatives via the Claisen–Schmidt reaction at room temperature†
- [6] Front cover
- [7] Ambident neighbouring groups. Part V. Effects of solvent on several O-5 ring closures
- [8] Design and application of diimine-based copper(i) complexes in photoredox catalysis†
- [9] An artificial ruthenium-containing β-barrel protein for alkene–alkyne coupling reaction†
- [10] Sequentially optimizing carbon nanotubes framework towards flexible and compact capacitive energy storage†
